Cas no 1638771-25-1 (2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine)

• Product Name: 2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine
• CAS No: 1638771-25-1
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 5253034
• Update Time: 2026-03-09

2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine

• Inchi： 1S/C9H10FN3/c10-8-2-1-7-6(3-4-11)5-12-9(7)13-8/h1-2,5H,3-4,11H2,(H,12,13)
• InChI Key： QLOKAVJIQJFIML-UHFFFAOYSA-N
• SMILES： C(N)CC1C2=CC=C(F)N=C2NC=1

Additional information on 2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine

2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine

The compound CAS No. 1638771-25-1, also known as 2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds known for their versatile pharmacological properties. The structure of this molecule incorporates a pyrrolo[2,3-b]pyridine ring system substituted with a fluoro group at the 6-position and an ethanamine side chain at the 3-position of the pyrrole ring.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in targeting various biological pathways, particularly those associated with cancer, inflammation, and neurological disorders. The fluorine substitution at the 6-position of the pyrrole ring is a strategic modification that enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development. Additionally, the ethanamine side chain at the 3-position introduces a hydrogen bonding capability, which is crucial for interactions with biological targets such as enzymes and receptors.

One of the most promising applications of CAS No. 1638771-25-1 lies in its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory conditions. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that it could serve as a lead compound for developing novel therapeutic agents targeting these enzymes.

Moreover, the pyrrolopyridine scaffold has been shown to possess anti-inflammatory properties, which could be attributed to its ability to modulate pro-inflammatory cytokines such as TNF-alpha and IL-6. In vitro assays have revealed that CAS No. 1638771-25-1 significantly reduces the production of these cytokines in activated macrophages, indicating its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amines involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core through cyclization reactions. The introduction of the fluoro group at the 6-position is achieved via electrophilic substitution or other fluorination techniques, while the ethanamine side chain is appended through nucleophilic substitution or coupling reactions. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of pharmacokinetics, CAS No. 1638771-25-1 has demonstrated favorable absorption profiles in preclinical models, suggesting that it could be administered orally without significant issues related to bioavailability. However, further studies are required to evaluate its metabolism, distribution, and excretion in vivo to fully assess its suitability as a drug candidate.

The structural versatility of CAS No. 1638771